Tert-butyl 4-hydroxy-4-vinylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-ethenyl-4-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C12H21NO3/c1-5-12(15)6-8-13(9-7-12)10(14)16-11(2,3)4/h5,15H,1,6-9H2,2-4H3
• InChI Key: ZAPXTHCEAQVIDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C=C)O
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

Tert-butyl 4-hydroxy-4-vinylpiperidine-1-carboxylate is a chemical compound with the molecular formula C12H21NO3. It has a molecular weight of 227.30. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of Tert-butyl 4-hydroxy-4-vinylpiperidine-1-carboxylate consists of a piperidine ring, which is a six-membered ring with one nitrogen atom. The piperidine ring is substituted at the 4-position with a hydroxy group and a vinyl group. Additionally, a carboxylate group is attached to the nitrogen atom of the piperidine ring, which is further substituted with a tert-butyl group.

Physical And Chemical Properties Analysis

Tert-butyl 4-hydroxy-4-vinylpiperidine-1-carboxylate is a solid at room temperature. It should be stored in a dry environment at 2-8°C. The boiling point of this compound is not specified.

Synthesis routes and methods I

Procedure details

4-Oxo-piperidine-1-carboxylic acid tert-butyl ester (2.5 g, 12.5 mmol) was dissolved in 25 ml of diethylether and cooled to 0° C. A 1M solution of vinylmagnesiumbromide in THF (16.3 ml, 16.31 mmol) was added dropwise at 0° C. After 90 min stirring at 0° C., the reaction mixture was quenched with NH4Cl solution and extracted with ethyl acetate. The organic layer was washed with brine, dried over Na2 SO4 and evaporated. The crude product was further purified by flash chromatography (silicagel, cyclohexane/ethylacetate 4:1).

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl 4-oxopiperidine-1-carboxylate (1.00 g, 5.02 mmol) in 20 mL of dichloromethane at 0° C. under an atmosphere of nitrogen was added vinylmagnesium bromide (0.7 M dichloromethane solution, 9.32 mL, 6.52 mmol) dropwise. After 1 hr, the mixture was treated with water and extracted 3× with ethyl acetate. The combined organic extracts were dried with sodium sulfate, filtered and concentrated in vacuo. The residue was purified via silica gel chromatography, eluting with 0-60% ethyl acetate in hexanes, to provide tert-butyl 4-ethenyl-4-hydroxypiperidine-1-carboxylate that gave a proton NMR spectra consistent with theory.